Cas no 2219370-89-3 (3-tert-butyl 2-methyl 6-oxa-3-azabicyclo3.1.0hexane-2,3-dicarboxylate)

• Product Name: 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo3.1.0hexane-2,3-dicarboxylate
• CAS No: 2219370-89-3
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 6442896
• PubChem ID: 165605365
• Update Time: 2025-07-02

3-tert-butyl 2-methyl 6-oxa-3-azabicyclo3.1.0hexane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo3.1.0hexane-2,3-dicarboxylate
• 2219370-89-3
• EN300-1708274
• 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo[3.1.0]hexane-2,3-dicarboxylate

• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(14)12-5-6-8(16-6)7(12)9(13)15-4/h6-8H,5H2,1-4H3
• InChI Key： SOJUNEUGHVWZHI-UHFFFAOYSA-N
• SMILES： O1C2CN(C(=O)OC(C)(C)C)C(C(=O)OC)C12

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo3.1.0hexane-2,3-dicarboxylate

Comprehensive Overview of 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo[3.1.0]hexane-2,3-dicarboxylate (CAS No. 2219370-89-3)

The compound 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo[3.1.0]hexane-2,3-dicarboxylate (CAS No. 2219370-89-3) is a bicyclic heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused 6-oxa-3-azabicyclo[3.1.0]hexane core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo[3.1.0]hexane-2,3-dicarboxylate has surged, driven by advancements in medicinal chemistry and green synthesis. This compound’s bicyclic scaffold is particularly attractive for designing small-molecule drugs targeting GPCRs (G-protein-coupled receptors) and kinase pathways, which are hot topics in oncology and neurology research. Its dicarboxylate functionality also enables facile derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 2219370-89-3 exemplifies the convergence of stereoselective synthesis and atom economy—key priorities in modern organic chemistry. The tert-butyl and methyl groups enhance steric control, while the 6-oxa-3-azabicyclo[3.1.0]hexane framework offers rigidity, a property highly sought after in fragment-based drug design (FBDD). These attributes address frequent search queries such as "bicyclic heterocycles in drug discovery" and "optimizing molecular scaffolds for bioavailability."

Environmental and regulatory considerations further elevate the relevance of this compound. With the pharmaceutical industry emphasizing sustainable chemistry, 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo[3.1.0]hexane-2,3-dicarboxylate is being explored for its potential in biodegradable intermediates. Its stability under mild conditions aligns with green solvent protocols, a trending topic in ACS Green Chemistry forums and EU REACH compliance discussions.

Analytical characterization of CAS No. 2219370-89-3 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques frequently searched by synthetic chemists. The compound’s crystalline properties make it amenable to co-crystallization studies, another area of interest for improving drug solubility—a common challenge highlighted in pharmacokinetic optimization queries.

In conclusion, 3-tert-butyl 2-methyl 6-oxa-3-azabicyclo[3.1.0]hexane-2,3-dicarboxylate represents a multifaceted tool for researchers tackling drug delivery, molecular recognition, and catalysis. Its integration into high-throughput screening (HTS) libraries and alignment with AI-driven drug design trends underscore its enduring relevance in cutting-edge science.